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Compound of Interest

Compound Name: 5-Aminosalicylic acid-13C6

Cat. No.: B12392187 Get Quote

An in-depth guide to the solubility of 5-Aminosalicylic acid-¹³C₆ in common laboratory solvents

for researchers, scientists, and drug development professionals.

Introduction
5-Aminosalicylic acid-¹³C₆ (5-ASA-¹³C₆) is a stable, isotopically labeled form of Mesalamine, a

drug used to treat inflammatory bowel diseases like ulcerative colitis and Crohn's disease. As a

labeled internal standard, its primary application is in pharmacokinetic and metabolic studies,

where it is used to quantify the unlabeled drug in biological samples with high precision.

Accurate knowledge of its solubility in various solvents is crucial for stock solution preparation,

formulation development, and ensuring the reliability of analytical methods.

It is important to note that specific solubility data for 5-Aminosalicylic acid-¹³C₆ is not readily

available in the public domain. However, the solubility of isotopically labeled compounds is

generally considered to be very similar to their unlabeled counterparts. Therefore, the solubility

data for 5-Aminosalicylic acid (Mesalamine) is presented here as a close and reliable proxy.

Solubility Data
The solubility of 5-Aminosalicylic acid in various common laboratory solvents is summarized in

the table below. This data has been compiled from various sources and represents the

approximate solubility at room temperature unless otherwise specified.
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Solvent Solubility (mg/mL) Molarity (approx.) Notes

DMSO (Dimethyl

sulfoxide)
~31 ~0.20 M -

Methanol Soluble - -

Water ~1 ~0.0065 M
Slightly soluble in cold

water.

Boiling Water ~8.3 ~0.054 M
More soluble in hot

water.

Ethanol Sparingly soluble - -

Chloroform Insoluble - -

Acetone Slightly soluble - -

Acetonitrile Slightly soluble - -

Dilute HCl Soluble - Forms a salt.

Dilute alkali

hydroxides
Soluble - Forms a salt.

Disclaimer: This data is for 5-Aminosalicylic acid and should be used as an estimation for 5-

Aminosalicylic acid-¹³C₆. It is strongly recommended to experimentally verify the solubility for

your specific application and lot number.

Experimental Protocol for Solubility Determination
The following is a general protocol for determining the solubility of a compound like 5-

Aminosalicylic acid-¹³C₆ in a given solvent.

Objective: To determine the saturation solubility of 5-Aminosalicylic acid-¹³C₆ in a specific

solvent at a controlled temperature.

Materials:

5-Aminosalicylic acid-¹³C₆
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Selected solvent(s) of high purity

Analytical balance

Vortex mixer

Thermostatic shaker or water bath

Centrifuge

HPLC or UV-Vis spectrophotometer

Volumetric flasks and pipettes

Syringe filters (e.g., 0.22 µm)

Methodology:

Preparation of Supersaturated Solutions: Add an excess amount of 5-Aminosalicylic acid-

¹³C₆ to a known volume of the solvent in a sealed vial. The amount should be more than

what is expected to dissolve.

Equilibration: Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25

°C). Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Phase Separation: After equilibration, centrifuge the samples at a high speed to pellet the

undissolved solid.

Sample Collection and Dilution: Carefully withdraw an aliquot of the supernatant, ensuring no

solid particles are disturbed. Filter the aliquot using a syringe filter. Accurately dilute the

filtered supernatant with the same solvent to a concentration suitable for the analytical

method.

Quantification: Analyze the concentration of the diluted sample using a calibrated HPLC or

UV-Vis spectrophotometer.
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Calculation: Calculate the original concentration in the saturated solution by accounting for

the dilution factor. This value represents the solubility of the compound in the chosen solvent

at the specified temperature.

Workflow and Process Diagrams
The following diagrams illustrate the general workflow for solubility determination and the

logical process for selecting an appropriate solvent for stock solution preparation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility Determination Workflow

Add excess 5-ASA-¹³C₆ to solvent

Equilibrate at constant temperature
(e.g., 24-48h)

Centrifuge to pellet undissolved solid

Filter supernatant

Dilute aliquot

Quantify concentration (HPLC/UV-Vis)

Calculate solubility
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Caption: Experimental workflow for determining solubility.
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node_action node_result Desired Stock
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Is solubility in
DMSO/Methanol sufficient?

Is aqueous
solvent required?

No

Prepare stock in DMSO

Yes

Is pH adjustment
permissible?

Yes

Consider alternative solvent
or formulation strategy

No

Prepare in dilute HCl

Yes (Acidic)

Prepare in dilute NaOH

Yes (Basic) No

Stock Solution
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Caption: Decision tree for solvent selection.
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To cite this document: BenchChem. [solubility of 5-Aminosalicylic acid-13C6 in common lab
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392187#solubility-of-5-aminosalicylic-acid-13c6-in-
common-lab-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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